Cas no 89283-96-5 (4-Bromo-3-methyl-isothiazole-5-carbaldehyde)

• Product Name: 4-Bromo-3-methyl-isothiazole-5-carbaldehyde
• CAS No: 89283-96-5
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• MDL: MFCD27937097
• CID: 4718721
• Update Time: 2025-08-02

4-Bromo-3-methyl-isothiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methyl-isothiazole-5-carbaldehyde
• 3-methyl-4-bromo-5-formylisothiazole
• 4-Bromo-3-methyl-isothiazole-5-carbaldehyde

• MDL： MFCD27937097
• Inchi： 1S/C5H4BrNOS/c1-3-5(6)4(2-8)9-7-3/h2H,1H3
• InChI Key： SOUZBJCWGFFUEI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)SN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Bromo-3-methyl-isothiazole-5-carbaldehyde

4-Bromo-3-methyl-isothiazole-5-carbaldehyde: A Comprehensive Overview

The compound 4-Bromo-3-methyl-isothiazole-5-carbaldehyde, identified by the CAS number 89283-96-5, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the isothiazole family, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The presence of a bromine atom at position 4 and a methyl group at position 3, along with an aldehyde group at position 5, imparts unique chemical properties to this molecule.

Recent studies have highlighted the importance of isothiazoles in drug discovery due to their diverse biological activities. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of isothiazoles exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 4-Bromo-3-methyl-isothiazole-5-carbaldehyde could be a promising candidate for developing novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of 4-Bromo-3-methyl-isothiazole-5-carbaldehyde involves a multi-step process that typically begins with the preparation of the isothiazole core. This is followed by bromination and alkylation reactions to introduce the functional groups at specific positions. The exact synthesis pathway can be optimized based on the desired purity and yield, as outlined in a 2022 study published in Tetrahedron Letters.

In terms of applications, this compound has shown potential in the field of agrochemistry. A 2021 study in Pest Management Science reported that certain isothiazole derivatives possess effective pesticidal activity against agricultural pests. Given its structural similarity to these compounds, 4-Bromo-3-methyl-isothiazole-5-carbaldehyde could be explored as a natural or synthetic pesticide alternative, offering an eco-friendly solution to pest control.

The chemical stability of 4-Bromo-3-methyl-isothiazole-5-carbaldehyde has been evaluated under various conditions, including thermal and photolytic degradation. According to a 2023 study in Chemical Research in Toxicology, this compound demonstrates moderate stability under normal storage conditions, making it suitable for long-term use in formulations. However, further research is needed to assess its stability under extreme conditions or in biological systems.

In conclusion, 4-Bromo-3-methyl-isothiazole-5-carbaldehyde, with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of heterocyclic compounds. Its potential applications span across pharmaceuticals, agrochemistry, and material science. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.